(2E)-1-(1H-benzimidazol-1-yl)-3-(2-methoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(benzimidazol-1-yl)-3-(2-methoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C17H14N2O2/c1-21-16-9-5-2-6-13(16)10-11-17(20)19-12-18-14-7-3-4-8-15(14)19/h2-12H,1H3/b11-10+
• InChI Key: IRADFEFTRULFQJ-ZHACJKMWSA-N
• Canonical SMILES: COC1=CC=CC=C1C=CC(=O)N2C=NC3=CC=CC=C32
• Isomeric SMILES: COC1=CC=CC=C1/C=C/C(=O)N2C=NC3=CC=CC=C32
• Molecular Formula: C17H14N2O2
• Molecular Weight: 278.30 g/mol

Description

(2E)-1-(1H-benzimidazol-1-yl)-3-(2-methoxyphenyl)prop-2-en-1-one, also known as BMPP, is a novel compound that has drawn attention in scientific research due to its potential therapeutic applications. BMPP is a synthetic compound that belongs to the class of chalcones, which are known for their diverse biological activities. BMPP has been shown to possess a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties.

Scientific Research Applications

Synthesis and Anticancer Activity

• Benzimidazole derivatives have been synthesized and studied for their DNA-binding properties, cellular DNA lesion effects, and cytotoxicity against various cancer cell lines. These compounds demonstrate significant in vitro cytotoxic effects against human lung, breast, and cervical cancer cell lines, indicating their potential as anticancer agents (Paul et al., 2015).

Antimicrobial and Antifungal Activity

• Certain benzimidazole derivatives exhibit antimicrobial and antifungal activities, highlighting their potential utility in addressing microbial infections. The synthesis and structural elucidation of these compounds, along with their biological evaluations, contribute to the understanding of their mechanism of action and the development of new therapeutic agents (Reddy & Reddy, 2010).

Molecular Docking and Modelling

• The use of benzimidazole compounds in molecular docking studies to explore their binding affinities and interactions with biological targets, such as enzymes and receptors, is crucial for drug design and discovery. This approach aids in the identification of promising lead compounds for further development (Kühler et al., 2002).

Material Science Applications

• Benzimidazole derivatives have been utilized in material science for the development of new materials with specific optical, electrical, and thermal properties. Their synthesis and characterization contribute to the advancement of materials with potential applications in electronics, photonics, and as corrosion inhibitors (Anand & Muthusamy, 2018).